Cas no 59056-51-8 (7,12-dimethyltetraphen-5-ol)

• Product Name: 7,12-dimethyltetraphen-5-ol
• CAS No: 59056-51-8
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 949623
• PubChem ID: 42925
• Update Time: 2025-04-19

7,12-dimethyltetraphen-5-ol Chemical and Physical Properties

Names and Identifiers

• 7,12-dimethyltetraphen-5-ol
• 7,12-dimethylbenzo[a]anthracen-5-ol
• 5-Hydroxy-7,12-dimethylbenz(a)anthracene
• 7,12-Dimethyl-5-benz[a]anthrol
• 7,12-Dimethyl-5-benz< a> anthrol
• 7,12-DIMETHYLBENZ[A]ANTHRACEN-5-OL
• AC1L28U7
• BENZ(a)ANTHRACEN-5-OL, 7,12-DIMETHYL-
• BRN 2535450
• LS-27942
• NSC251254
• FG969B8SSM
• NSC-251254
• 59056-51-8
• UNII-FG969B8SSM
• NSC 251254
• DTXSID10207801
• HYDROXY-7,12-DIMETHYLBENZ(A)ANTHRACENE, 5-
• DS-005731
• 7,12-Dimethylbenz(a)anthracen-5-ol

• Inchi： 1S/C20H16O/c1-12-14-7-3-4-8-15(14)13(2)20-17-10-6-5-9-16(17)19(21)11-18(12)20/h3-11,21H,1-2H3
• InChI Key： WMUWRZYWFWFVAP-UHFFFAOYSA-N
• SMILES： OC1=CC2=C(C)C3C=CC=CC=3C(C)=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols